| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G810575-10L |
Glycerol |
56-81-5 | AR,99% | 10L |
698.00 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G810578-2.5L |
Glycerol |
56-81-5 | ACS,≥99.5% | 2.5L |
459.00 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G810577-20L |
Glycerol |
56-81-5 | ≥99.5%(GC) | 20L |
1,220.00 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G810585-2.5L |
Glycerol |
56-81-5 | ,≥99% | 2.5L |
450.00 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G810586-2.5L |
Glycerol |
56-81-5 | EP,BP,JP,USP | 2.5L |
233.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W252506-SAMPLE-K |
Glycerol |
56-81-5 | FCC, FG | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W252506-1KG-K |
Glycerol |
56-81-5 | FCC, FG | 1KG |
1029.64 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W252506-10KG-K |
Glycerol |
56-81-5 | FCC, FG | 10KG |
3102.84 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W252506-25KG-K |
Glycerol |
56-81-5 | FCC, FG | 25KG |
3897.26 | 2021-05-17 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0690510123- 500ml(玻瓶) |
Glycerol |
56-81-5 | 500ml |
¥ 25.9 | 2021-05-18 |
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
Glycerol (CAS 56-81-5), a trihydroxy sugar alcohol, has emerged as a cornerstone in biomedical and pharmaceutical research due to its versatile properties. Its role as a cryoprotectant in cell preservation and vaccine stabilization has garnered significant attention, particularly in mRNA vaccine development, where it prevents ice crystal formation during freeze-drying. Recent studies highlight its efficacy in drug delivery systems, enhancing the solubility of hydrophobic compounds like curcumin, thereby improving bioavailability. Additionally, glycerol's anti-inflammatory and wound-healing properties are being explored in topical formulations, with clinical trials demonstrating accelerated tissue repair in diabetic ulcers. The compound's low toxicity and biocompatibility further solidify its position in biopharmaceutical innovation.
In drug formulation, glycerol (56-81-5) serves as a critical excipient, addressing challenges such as chemical degradation and poor patient compliance. Its hygroscopic nature ensures moisture retention in oral syrups and chewable tablets, extending shelf life. Notably, glycerol-based nanocarriers are revolutionizing oncology, with liposomal doxorubicin formulations leveraging glycerol to improve tumor targeting while reducing cardiotoxicity. Research also underscores its role in biologic stabilization, where it prevents protein aggregation in monoclonal antibodies (e.g., trastuzumab) during storage. With the rise of personalized medicine, glycerol's adaptability in 3D-printed pharmaceuticals offers tailored dosing solutions, meeting FDA guidelines for excipient safety (ICH Q3C).
The global shift toward sustainable sourcing of glycerol (56-81-5) has spurred innovations in biodiesel byproduct utilization. Advanced purification techniques, such as membrane filtration, now yield USP/EP-grade glycerol from renewable feedstocks, reducing reliance on petrochemical derivatives. Life cycle assessments reveal a 40% lower carbon footprint for bio-glycerol compared to synthetic variants, aligning with the UN Sustainable Development Goals (SDG 12). Furthermore, enzymatic catalysis (e.g., Candida antarctica lipase) is optimizing glycerol ester production for nutraceuticals, minimizing solvent waste. These green chemistry approaches not only enhance supply chain resilience but also cater to eco-conscious consumers in the cosmeceutical and functional food markets.
Regenerative medicine is leveraging glycerol's (56-81-5) unique properties to pioneer scaffold-based therapies. In cartilage repair, glycerol-modified hydrogels exhibit superior viscoelasticity, mimicking native extracellular matrix (ECM) for chondrocyte growth. A 2023 study published in Nature Materials demonstrated its utility in bioink formulations for 3D-bioprinted organs, achieving >90% cell viability post-printing. Concurrently, glycerol's role in stem cell cryopreservation is critical for autologous transplants, with protocols now achieving 80% recovery rates for mesenchymal stem cells (MSCs). These breakthroughs position glycerol as a linchpin in next-generation tissue engineering, addressing donor shortages and immune rejection risks.
The integration of glycerol (56-81-5) into precision diagnostics and therapeutics is unlocking novel avenues. Its compatibility with CRISPR-Cas9 delivery systems enables safer gene editing, while glycerol-functionalized quantum dots enhance MRI contrast for early tumor detection. Industry analysts project a 12.7% CAGR (2023–2030) for glycerol in pharmacogenomics, driven by demand for patient-specific formulations. Collaborative efforts between academia and biotech firms (e.g., Moderna, Thermo Fisher) are refining glycerol's use in lyophilized biologics, ensuring global accessibility to temperature-sensitive therapies. As regulatory frameworks evolve, glycerol's multifunctionality will continue to shape the biopharmaceutical landscape, bridging gaps between innovation and clinical translation.
